156-87-6

Propanolamine

In Stock

• CAS RN:
• 156-87-6

• Formula:
• C3H9NO

• InChI:
• InChI=1S/C3H9NO/c4-2-1-3-5/h5H,1-4H2

• InChIKey:
• WUGQZFFCHPXWKQ-UHFFFAOYSA-N

• 3-Amino-1-propanol is a linear primary alkanolamine.
  N-propanolamine is a colorless to pale yellow liquid with a fishy odor. Less dense than water. Melting point 12.4°C (54°F). Moderately toxic by ingestion.
  Propanolamine belongs to the class of organic compounds known as 1, 3-aminoalcohols. These are organic compounds containing an alkyl chain with an amine group bound to the C1 atom and an alcohol group bound to the C3 atom. Propanolamine exists as a liquid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Outside of the human body, propanolamine can be found in french plantain. This makes propanolamine a potential biomarker for the consumption of this food product.
  3-aminopropan-1-ol is a member of the class of propanolamines that is propane with a hydroxy substituent at C-1 and an amino substituent at C-2, maki...

4-(4-(benzo[d]thiazol-2-yl)piperazine-1-carbonyl)-N,N-diethylbenzenesulfonamide

In Stock

• CAS RN:
• 681156-87-6

• Formula:
• C22H26N4O3S2

• InChI:
• InChI=1S/C22H26N4O3S2/c1-3-26(4-2)31(28,29)18-11-9-17(10-12-18)21(27)24-13-15-25(16-14-24)22-23-19-7-5-6-8-20(19)30-22/h5-12H,3-4,13-16H2,1-2H3

• InChIKey:
• VAJHNQZSLIIPLS-UHFFFAOYSA-N

• 4-(4-(benzo[d]thiazol-2-yl)piperazine-1-carbonyl)-N,N-diethylbenzenesulfonamide is a useful research compound. Its molecular formula is C22H26N4O3S2 and its molecular weight is 458.6. The purity is usually 95%.

1-[(3-Bromopropanoyl)oxy]pyrrolidine-2,5-dione

• CAS RN:
• 101314-84-5; 156-87-6

• Formula:
• C7H8BrNO4

• InChI:
• InChI=1S/C7H8BrNO4/c8-4-3-7(12)13-9-5(10)1-2-6(9)11/h1-4H2

• InChIKey:
• CBRLPODHUQJPRX-UHFFFAOYSA-N

• 1-[(3-Bromopropanoyl)oxy]pyrrolidine-2,5-dione is a useful research compound. Its molecular formula is C7H8BrNO4 and its molecular weight is 250.048. The purity is usually 95%.